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Compound of Interest

Compound Name: (6-Aminohexyl)carbamic acid

Cat. No.: B089506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of (6-Aminohexyl)carbamic acid is a critical component of laboratory

safety, environmental responsibility, and regulatory compliance. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the safe handling and disposal of this compound. The primary directive for the disposal of (6-
Aminohexyl)carbamic acid is to treat it as hazardous chemical waste and follow the specific

protocols established by your institution's Environmental Health and Safety (EHS) department.

[1] Never dispose of this chemical down the drain or in regular trash.[1]

Immediate Safety Protocols & Personal Protective
Equipment (PPE)
Given the hazardous nature of (6-Aminohexyl)carbamic acid and its derivatives, stringent

safety measures are imperative. All handling and disposal procedures must be conducted in a

well-ventilated fume hood.[2]

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles are mandatory.[2]

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[2]

Body Protection: A standard laboratory coat is required.[2]
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Respiratory Protection: While a fume hood is the primary engineering control, respiratory

protection may be necessary for emergency situations involving spills or inadequate

ventilation.[2]

Quantitative Data on (6-Aminohexyl)carbamic acid
Property Value Reference

CAS Number 143-06-6 [3][4]

Molecular Formula C7H16N2O2 [3][4]

Molecular Weight 160.22 g/mol [3]

Melting Point 150 °C [4]

Solubility in Water Very soluble [3]

Appearance
Dry Powder, Pellets, Large

Crystals
[4]

Step-by-Step Disposal Procedure
This procedure outlines the safe management and disposal of (6-Aminohexyl)carbamic acid.

1. Waste Collection and Storage:

Container: Collect waste (6-Aminohexyl)carbamic acid in a designated, compatible, and

properly sealed hazardous waste container.[5][6] The container must be in good condition,

with no cracks, rust, or leaks.[5]

Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name: "

(6-Aminohexyl)carbamic acid".[5] Also, indicate the associated hazards (e.g., Irritant).

Segregation: Do not mix (6-Aminohexyl)carbamic acid waste with other waste streams

unless explicitly permitted by your EHS department.[7] Incompatible materials can lead to

dangerous reactions.

Storage Location: Store the sealed waste container in a designated, well-ventilated, and

secure satellite accumulation area until it is collected by EHS personnel.
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2. Spill Management:

In the event of a small spill, absorb the material with an inert, non-combustible absorbent

such as sand, earth, or vermiculite.[1] Do not use combustible materials like sawdust.[1]

Collect the absorbed material and place it in the designated hazardous waste container.

For larger spills, evacuate the area and follow your institution's emergency procedures.

3. Final Disposal:

EHS Collection: Arrange for the collection of the hazardous waste container through your

institution's EHS department. Follow their specific procedures for waste pickup and

transportation.[1]

Documentation: Maintain accurate records of the amount of (6-Aminohexyl)carbamic acid
waste generated and disposed of, as this is often a regulatory requirement.[1]

Note on Neutralization: While some general protocols for carbamic acid involve decomposition

or for other chemical wastes involve neutralization, this should not be attempted for (6-
Aminohexyl)carbamic acid without specific guidance from your EHS department.[1][2][8]

Attempting to neutralize or treat the waste without a validated procedure can be dangerous.
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Caption: Workflow for the safe disposal of (6-Aminohexyl)carbamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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